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Compound of Interest

Methyl 2-(4-benzylmorpholin-3-
Compound Name:

yl)acetate
CAS No.: 1027512-11-3
Cat. No.: B1503551

Get Quote

Executive Summary & Retrosynthetic Logic

The target molecule features a saturated morpholine ring with a benzyl protection at

and a methyl acetate side chain at

Retrosynthetic Analysis:
+ Disconnection of the Morpholine Ring: The most strategic bond break is at the

ethylene bridge. This reveals a linear precursor: a functionalized amino-alcohol.

e Precursor Identification: The linear fragment corresponds to Methyl 3-(benzylamino)-4-
hydroxybutyrate.

» Chiral Origin: This precursor maps directly to L-Aspartic Acid, specifically the
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-methyl ester, where the

-carboxylic acid is reduced to an alcohol.

Pathway Visualization

1. N-Benzylation Annulation

2. Selective Reduction

Precursor:

Target:
Methyl 3-(benzylamino)-4-hydroxybutyrate Methyl 2-(4-benzylmorpholin-3-yl)acetate

Starting Material:
L-Aspartic Acid beta-Methyl Ester

Click to download full resolution via product page

Figure 1: Retrosynthetic logic flow from target to chiral pool precursor.

Detailed Synthetic Protocol
Phase 1: Preparation of the Chiral Amino-Alcohol Core

Objective: Synthesize Methyl (S)-3-(benzylamino)-4-hydroxybutyrate without racemization or
over-reduction of the ester side chain.

Step 1.1: Reductive Amination (N-Benzylation)

We begin by protecting the nitrogen of L-aspartic acid

-methyl ester hydrochloride.

e Reagents: L-Aspartic acid

-methyl ester HCI, Benzaldehyde, Triethylamine (

), Sodium Triacetoxyborohydride (

).

e Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH).
Protocol:

e Dissolve L-Aspartic acid
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-methyl ester HCI (1.0 eq) in DCE. Add
(1.0 eq) to liberate the free amine.

» Add Benzaldehyde (1.05 eq) and stir for 1 hour to form the imine intermediate.

e Cool to 0°C and add

(1.5 eq) portion-wise.

 Critical Check: Monitor by TLC. The imine is transient; look for the conversion to the
secondary amine (

in 50% EtOAc/Hex).

e Quench with saturated

. Extract with DCM.

Yield Target: >90% as a viscous oil.
Step 1.2: Selective Reduction of

-Carboxylic Acid

This is the most technically demanding step. We must reduce the free carboxylic acid (at the

position) to a primary alcohol while leaving the
-methyl ester intact.

o Method: Mixed Anhydride Activation followed by Borohydride Reduction.
» Reagents: Isobutyl chloroformate (IBCF), N-Methylmorpholine (NMM), Sodium Borohydride (

)

¢ Solvent: THF (anhydrous).[1]

Protocol:
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e Dissolve the N-benzyl amino acid from Step 1.1 in anhydrous THF under

. Cool to -15°C (Salt/Ice bath).

e Add NMM (1.1 eq) followed by dropwise addition of IBCF (1.1 eq). Stir for 20 mins. A white
precipitate (NMM-HCI) will form, confirming mixed anhydride formation.

« Filter off the salts quickly under inert atmosphere (optional, but cleaner).
e Add the filtrate to a suspension of

(2.5 eq) in THF/Water (5:1) at 0°C.

o Note: The water is necessary to solubilize the borohydride but must be added carefully to
avoid hydrolyzing the mixed anhydride before reduction.

o Self-Validating Endpoint: Evolution of gas (

) ceases. TLC should show a new polar spot (Amino Alcohol).

o Workup: Quench with 1M citric acid (carefully). Extract with EtOAc.[2]

¢ Product:Methyl (S)-3-(benzylamino)-4-hydroxybutyrate.

Phase 2: Morpholine Annulation

Objective: Close the ring using a bis-electrophile.

o Choice of Reagent:Ethylene Glycol Di-p-tosylate (or 1,2-dibromoethane). The ditosylate is
preferred for higher yields and easier handling than the volatile dibromide.

Step 2.1: Cyclization
» Reagents: Ethylene glycol ditosylate, Diisopropylethylamine (DIPEA) or

» Solvent: Acetonitrile (MeCN) or Toluene (biphasic).

Protocol:
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e Dissolve the amino-alcohol (1.0 eq) in MeCN.
« Add DIPEA (2.5 eq) and Ethylene glycol ditosylate (1.1 eq).
e Reflux (80°C) for 12—16 hours.

o Mechanism: The secondary amine attacks one tosylate first (faster kinetics), followed by the
intramolecular attack of the hydroxyl group on the second tosylate (slower, requires heat).

o Troubleshooting: If the reaction stalls at the intermediate (N-alkylated, uncyclized alcohol),
add a stronger base like

(0.1 eq) to catalyze the ether closure, but watch for ester hydrolysis.

Phase 3: Purification

e Column Chromatography: Silica gel.
o Eluent: Hexane:Ethyl Acetate (gradient 80:20 to 60:40).
» Data Validation:
o 1H NMR (CDCI3): Look for the characteristic ABX system of the side chain (

) and the morpholine ring protons (multiplets at 3.5-4.0 ppm). The benzyl methylene
appears as a singlet or AB quartet around 3.5 ppm.

o Mass Spec:

corresponds to the calculated mass (approx 249.3 m/z).

Process Data Summary
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Step 1.2 Step 2.1
Parameter Step 1.1 (N-Bn) . .
(Reduction) (Annulation)
Key Reagent Benzaldehyde / STAB IBCF / NaBH4 Ethylene Ditosylate
Solvent DCE THF MeCN
0°C -15°C
Temperature 80°C (Reflux)
RT 0°C
Typical Yield 92-95% 75-85% 60-70%

Critical Impurity

Bis-benzylated amine

Over-reduced diol

Uncyclized N-alkyl
chain

Mechanistic Pathway Diagram
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Phase 1: Chiral Core Synthesis
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Figure 2: Step-by-step mechanistic flow from Aspartic Acid to the Morpholine Scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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